3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile

• IUPAC Name: 3-(3-fluoropyrrolidin-1-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C7H9FN2O/c8-6-2-4-10(5-6)7(11)1-3-9/h6H,1-2,4-5H2
• InChI Key: MWUQREYMIOEPKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1F)C(=O)CC#N
• Molecular Formula: C7H9FN2O
• Molecular Weight: 156.16 g/mol

Description

The compound “3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile” appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The presence of a fluorine atom and a nitrile group could potentially influence the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction. The fluorine atom could be introduced through a halogenation reaction, and the nitrile group could be formed through a nitrilation reaction.

Molecular Structure Analysis

The pyrrolidine ring in the compound is a saturated five-membered ring, which could contribute to the compound’s three-dimensional structure due to the non-planarity of the ring. The fluorine atom and the nitrile group are both electronegative, which could influence the compound’s polarity.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For example, the nitrile group could be hydrolyzed to form a carboxylic acid. The fluorine atom could also potentially be replaced by other groups through nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of a fluorine atom could influence the compound’s acidity and reactivity. The nitrile group could also influence the compound’s polarity and boiling point.

Scientific Research Applications

Synthesis and Reactivity

One of the primary applications of 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile and related compounds is in the synthesis of diverse heterocyclic compounds. For instance, the synthesis of small 3-fluoropyrrolidines and 3,3-difluoropyrrolidines has been achieved through 1,3-dipolar cycloaddition with azomethine ylides, showcasing the compound's utility in accessing fluorinated heterocycles (McAlpine et al., 2015). Similarly, the chemistry of 3-(1H-Indol-3-yl)-3-oxopropanenitrile highlights methods for the synthesis of different heterocyclic compounds derived from 3-oxopropanenitriles, indicating the potential for 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile to serve as a precursor in heterocyclic chemistry (Fadda et al., 2014).

Catalysis and Synthetic Methods

The compound's reactivity has also been explored in catalytic processes, such as Rhodium-catalyzed C-H activation, which facilitates the synthesis of complex molecules from simpler precursors. This is illustrated by the Rhodium-catalyzed C2 and C4 C-H activation/annulation of 3-(1H-indol-3-yl)-3-oxopropanenitriles with internal alkynes, enabling access to substituted and fused carbazoles (Zhou et al., 2017). Such methodologies underscore the utility of 3-oxopropanenitriles in constructing complex heterocyclic frameworks, suggesting similar applications for 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile in organic synthesis and drug discovery.

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.

Mechanism of Action

Target of Action

Pyrrolidine derivatives, which include this compound, are known to interact with a variety of biological targets .

Mode of Action

Pyrrolidine derivatives are known to interact with their targets in a variety of ways, often involving binding to active sites and influencing the activity of the target .

Biochemical Pathways

Pyrrolidine derivatives can influence a variety of biochemical pathways depending on their specific targets .

Result of Action

The effects would depend on the specific targets and pathways influenced by the compound .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile. These factors could include pH, temperature, presence of other molecules, and more .